molecular formula C11H7ClF3NO B8528871 Isoquinoline, 1-chloro-6-methoxy-3-(trifluoromethyl)-

Isoquinoline, 1-chloro-6-methoxy-3-(trifluoromethyl)-

Cat. No.: B8528871
M. Wt: 261.63 g/mol
InChI Key: QPFPCUWYEUOUBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Isoquinoline, 1-chloro-6-methoxy-3-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H7ClF3NO and its molecular weight is 261.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality Isoquinoline, 1-chloro-6-methoxy-3-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Isoquinoline, 1-chloro-6-methoxy-3-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7ClF3NO

Molecular Weight

261.63 g/mol

IUPAC Name

1-chloro-6-methoxy-3-(trifluoromethyl)isoquinoline

InChI

InChI=1S/C11H7ClF3NO/c1-17-7-2-3-8-6(4-7)5-9(11(13,14)15)16-10(8)12/h2-5H,1H3

InChI Key

QPFPCUWYEUOUBU-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=CC(=NC(=C2C=C1)Cl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-methoxy-3-(trifluoromethyl)isoquinolin-1-ol (271 mg, 1.114 mmol) in POCl3 (3 mL) was refluxed for 4 h. After concentration, the residue was taken into a mixture of 100 mL of DCM and 50 mL of water, cooled to 0° C., neutralized with 3 N NaOH, dried over MgSO4, concentrated and purified via silica gel chromatography (5-20% EtOAc:Hex) to give the pure product 1-chloro-6-methoxy-3-(trifluoromethyl)isoquinoline (250 mg, 0.956 mmol, 86% yield) as an orange solid. MS: MS m/z 262.1(M++1).
Quantity
271 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One

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